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Compound of Interest |

Compound Name: 1-(4-Fluorophenyl)hexan-1-amine
Cat. No.: B13256752
Get Quote
\ J

-Alkyl Benzylamine Primary Application: CNS Probe / Potential MAO-B Inhibitor / Sigma Ligand

Executive Summary

1-(4-Fluorophenyl)hexan-1-amine (also referred to as

-pentyl-4-fluorobenzylamine) is a lipophilic primary amine. Chemically, it consists of a
benzylamine core substituted with a para-fluorine atom and an alpha-pentyl chain.

Unlike its short-chain analogs (e.g., 4-FA, 4-FMA) which act as potent monoamine releasers,
the steric bulk of the hexyl chain in this molecule significantly alters its pharmacodynamic
profile. Current SAR modeling suggests a loss of affinity for the Dopamine Transporter (DAT)
and a shift toward Monoamine Oxidase B (MAO-B) inhibition and Sigma-1 receptor modulation.
The fluorine substitution at the para-position blocks primary metabolic hydroxylation, likely
extending the compound's half-life and directing metabolism toward side-chain oxidation.

Chemical Profile & Synthesis
Structural Analysis[1][2][3]

e |[UPAC Name: 1-(4-Fluorophenyl)hexan-1-amine
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Molecular Formula:

[1]

Molecular Weight: 195.28 g/mol [1]

Lipophilicity (Predicted LogP): ~3.5 — 3.8 (High BBB permeability)

Key Features:
o Fluorine (C4): Increases metabolic stability and lipophilicity.

o -Pentyl Chain: Provides significant steric bulk, preventing fit into the compact orthosteric
binding sites of DAT/NET.

Synthetic Pathway (Protocol A)

The most robust synthesis for research quantities involves the reductive amination of the
corresponding ketone.

Reagents:

e Precursor: 1-(4-Fluorophenyl)hexan-1-one (derived from Friedel-Crafts acylation of
fluorobenzene with hexanoyl chloride).

e Amine Source: Ammonium Acetate (

) or alcoholic Ammonia.

e Reducing Agent: Sodium Cyanoborohydride (

Workflow Diagram:
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Imine

| Intermediate Reductive Amination

Caption: Figure 1. Reductive amination pathway for the synthesis of the target amine from its
ketone precursor.

Pharmacological Mechanisms (Predicted)
Structure-Activity Relationship (SAR) Analysis

The biological activity of

-alkyl benzylamines is strictly governed by the length of the alkyl chain.

. . Representative Predicted Activity
Chain Length Dominant Target
Analog for Target
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Long-chain amines often act as reversible inhibitors of MAO-B. The hydrophobic "entrance
cavity" of human MAO-B accommodates larger lipophilic groups (like the pentyl chain) better
than the smaller MAO-A active site.

e Mechanism: The amine group coordinates with the FAD cofactor, while the fluorophenyl and
hexyl chain occupy the hydrophobic substrate channel.

o Implication: Potential antidepressant or neuroprotective activity (similar to deprenyl analogs

but reversible).

Secondary Target: Sigma-1 Receptor ( R)

The Sigma-1 receptor contains a bulk tolerance region that binds long-chain alkyl amines with

high affinity.
e Mechanism: Agonism or antagonism at

R.

» Implication: Modulation of calcium signaling, potential anti-amnesic or anti-inflammatory

effects.

Lack of Psychostimulant Activity

Unlike 4-FA, 1-(4-Fluorophenyl)hexan-1-amine is unlikely to function as a psychostimulant.
The

-pentyl chain creates excessive steric hindrance, preventing the molecule from translocating
through the Sodium-Dependent Dopamine Transporter (DAT).
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Caption: Figure 2. SAR Logic demonstrating the shift from transporter activity to enzyme
inhibition due to chain length.

Experimental Validation Protocols
Protocol B: MAO-B Inhibition Assay (Fluorometric)

To verify the primary hypothesis, an in vitro enzymatic assay is required.
Objective: Determine the

of the target compound against recombinant human MAO-B.

Materials:
¢ Recombinant Human MAO-B (membrane fraction).
¢ Substrate: Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine).

» Control Inhibitor: Selegiline (Deprenyl).
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Step-by-Step Methodology:

e Preparation: Dissolve 1-(4-Fluorophenyl)hexan-1-amine in DMSO to create a 10 mM stock.
Serial dilute to concentrations ranging from 1 nM to 100

M.

e Incubation: In a 96-well black plate, add 50

L of enzyme solution (0.5 U/mL) and 1
L of test compound. Incubate at 37°C for 15 minutes.

e Reaction Start: Add 50

L of reaction mix containing Amplex Red (200

M), Horseradish Peroxidase (HRP, 1 U/mL), and Tyramine (1 mM) in phosphate buffer (pH
7.4).

o Detection: Measure fluorescence (ExX/Em = 530/590 nm) kinetically for 30 minutes.
e Analysis: Plot velocity vs. log[inhibitor]. Calculate
using non-linear regression (Sigmoidal dose-response).
Validation Criteria:
o Z-factor > 0.5.
e Selegiline

must fall within 10-30 nM range for valid assay.

Protocol C: Metabolic Stability (Microsomal)

Objective: Assess the impact of the para-fluorine atom on metabolic half-life (

).

Methodology:
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e |ncubate 1

M test compound with pooled human liver microsomes (HLM) and NADPH regenerating
system.

e Sample att=0, 15, 30, 60 min.

e Quench with ice-cold acetonitrile containing internal standard.
e Analyze via LC-MS/MS.

o Expectation: High stability (

min) due to F-blockade of the para-position, with minor metabolites corresponding to side-
chain oxidation (

-1 hydroxylation).

Safety & Toxicology Profile

While specific toxicological data is absent, the following risks are extrapolated from structural
analogs:

« Irritation: Primary amines are caustic. Handle as a skin/eye irritant (pH > 10 in solution).

o Cardiovascular: Although direct sympathomimetic activity is predicted to be low, high doses
may displace norepinephrine via VMAT2 disruption (weak amphetamine-like mechanism),
potentially causing hypertension.

« Interaction Risk: If confirmed as an MAO-B inhibitor, this compound must not be combined
with SSRIs, DXM, or stimulants due to the risk of Serotonin Syndrome or Hypertensive
Crisis.

References
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o Title: "Pharmacology of Fluorinated Amphetamine Analogs: Neurochemical and Behavioral
Effects”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. chemscene.com [chemscene.com]

 To cite this document: BenchChem. [Technical Monograph: Biological Potential of 1-(4-
Fluorophenyl)hexan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13256752/docs#technical-monograph-biological-
potential-of-1-4-fluorophenyl-hexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemscene.com/product/1019449-54-7.html
https://www.benchchem.com/product/b13256752/docs#technical-monograph-biological-potential-of-1-4-fluorophenyl-hexan-1-amine
https://www.benchchem.com/product/b13256752/docs#technical-monograph-biological-potential-of-1-4-fluorophenyl-hexan-1-amine
https://www.benchchem.com/product/b13256752/docs#technical-monograph-biological-potential-of-1-4-fluorophenyl-hexan-1-amine
https://www.benchchem.com/product/b13256752/docs#technical-monograph-biological-potential-of-1-4-fluorophenyl-hexan-1-amine
https://www.benchchem.com/product/b13256752?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13256752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13256752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

